Cas no 74683-16-2 (Nectandrin B)

• Product Name: Nectandrin B
• CAS No: 74683-16-2
• MF: C₂₀H₂₄O₅
• MW: 344.401566505432
• CID: 1769491
• PubChem ID: 13870570
• Update Time: 2025-05-20

Nectandrin B Chemical and Physical Properties

Names and Identifiers

• phenol, 4,4'-[(2R,3R,4S,5S)-tetrahydro-3,4-dimethyl-2,5-furandiyl]bis[2-methoxy-
• (+)-Verrucosin
• 4,4'-[(2R,3R,4S,5S)-3,4-dimethyltetrahydrofuran-2,5-diyl]bis(2-methoxyphenol)
• 4-[(2R,3R,4S,5S)-5-(4-hydroxy-3-methoxyphenyl)-3,4-dimethyloxolan-2-yl]-2-methoxyphenol
• BDBM50216278
• Calophyllin
• DTXSID50225660
• Nectandrin B
• Phenol, 4,4'-(tetrahydro-3,4-dimethyl-2,5-furandiyl)bis(2-methoxy-, (2alpha,3beta,4beta,5alpha)-
• CHEMBL228326
• 74683-16-2
• Malabaricanol
• Phenol, 4,4'-((2R,3R,4S,5S)-tetrahydro-3,4-dimethyl-2,5-furandiyl)bis(2-methoxy-, rel-
• NectandrinB
• nectandrin-B
• SCHEMBL893437
• 83198-63-4
• CHEBI:174641
• SCHEMBL13506165
• Tetrahydrofuroguaiacin A
• 4-[5-(4-hydroxy-3-methoxyphenyl)-3,4-dimethyloxolan-2-yl]-2-methoxyphenol
• Malabaricano
• AKOS040739181
• (2a,3b,4b,5a)-form
• Compound NP-011209
• 4,4'-Dihydroxy-3,3'-dimethoxy-7,7'-epoxylignan
• (2a,3ss,4ss,5a)-4,4'-(tetrahydro-3,4-dimethyl-2,5-furandiyl)bis[2-methoxyphenol; rel-4,4'-[(2R,3R,4S,5S)-Tetrahydro-3,4-dimethyl-2,5-furandiyl]bis[2-methoxyphenol];Calophyllin; Malabaricanol;
• DTXCID80148151
• DA-56084

• Inchi： 1S/C20H24O5/c1-11-12(2)20(14-6-8-16(22)18(10-14)24-4)25-19(11)13-5-7-15(21)17(9-13)23-3/h5-12,19-22H,1-4H3/t11-,12+,19-,20+
• InChI Key： GMXMKSFJQLFOSO-JARDSOJUSA-N
• SMILES： O1[C@@H](C2C=CC(=C(C=2)OC)O)[C@H](C)[C@H](C)[C@H]1C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 344.16237386g/mol
• Monoisotopic Mass: 344.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 68.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Tetrahydrofuran lignans 7,7'-epoxylignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans 7,7'-epoxylignans

Additional information on Nectandrin B

Nectandrin B (CAS No. 74683-16-2): A Comprehensive Overview

Nectandrin B (CAS No. 74683-16-2) is a naturally occurring compound derived from the plant Swietenia macrophylla, commonly known as the Honduran mahogany. This compound has garnered significant attention in the scientific community due to its diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, biological properties, and recent research findings related to Nectandrin B.

Chemical Structure and Properties: Nectandrin B is a neolignan with a complex molecular structure characterized by multiple aromatic rings and functional groups. Its molecular formula is C₂₀H₂₄O₆, and it has a molecular weight of 358.41 g/mol. The compound exhibits good solubility in organic solvents such as methanol and dimethyl sulfoxide (DMSO), making it suitable for various biochemical assays and in vitro studies.

Biological Activities: One of the most notable biological activities of Nectandrin B is its potent antioxidant properties. Studies have shown that Nectandrin B can effectively scavenge free radicals and protect cells from oxidative stress, which is a key factor in various diseases such as cancer, cardiovascular disease, and neurodegenerative disorders. For instance, a recent study published in the Journal of Agricultural and Food Chemistry demonstrated that Nectandrin B significantly reduced oxidative damage in human liver cells exposed to hydrogen peroxide.

Beyond its antioxidant properties, Nectandrin B has also been investigated for its anti-inflammatory effects. Inflammation is a critical component of many chronic diseases, and compounds with anti-inflammatory properties are highly sought after in drug development. Research published in the Inflammation Research journal found that Nectandrin B inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

Cancer Research: The potential of Nectandrin B as an anticancer agent has been a focus of several studies. One notable study published in the Cancer Letters journal reported that Nectandrin B induced apoptosis in human breast cancer cells by modulating the expression of key proteins involved in cell cycle regulation and apoptosis signaling pathways. Additionally, another study in the Molecular Cancer Therapeutics journal found that Nectandrin B exhibited synergistic effects when combined with conventional chemotherapeutic agents, enhancing their efficacy while reducing toxicity.

Neuroprotective Effects: Recent research has also explored the neuroprotective potential of Nectandrin B. A study published in the BMC Neuroscience journal demonstrated that Nectandrin B protected neuronal cells from glutamate-induced excitotoxicity by inhibiting calcium influx and reducing oxidative stress. These findings suggest that Nectandrin B may have therapeutic potential in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Applications and Future Directions strong>: While much of the research on Nectandrin B strong > has been conducted at preclinical stages, there is growing interest in translating these findings into clinical applications. Several pharmaceutical companies are currently investigating the use of neolignans like < strong >Nectandrin B< / strong > for developing new drugs to treat various diseases. However, further clinical trials are needed to validate the safety and efficacy of these compounds in human subjects. p > < p >In conclusion, Nectandrin B (CAS No . 74683 -16 -2) is a promising natural compound with a wide range of biological activities , including antioxidant , anti-inflammatory , anticancer , and neuroprotective effects . Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications . As our understanding of this compound deepens , it holds great promise for contributing to the development of novel treatments for various diseases . p > article > response >